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Compound of Interest

Compound Name:
1,2,3,4-Tetra-O-acetyl-beta-D-

glucuronic Acid

Cat. No.: B1140246 Get Quote

Researchers, scientists, and drug development professionals delving into novel molecular

architectures will find the pursuit of compounds with the specific molecular formula C14H18O11

to be a challenging endeavor. Extensive searches of prominent chemical databases, including

PubChem and the Chemical Abstracts Service (CAS) Registry, have not yielded a readily

identifiable, named compound corresponding to this exact formula. This suggests that

C14H18O11 may represent a novel, yet-to-be-characterized natural product, a transient

synthetic intermediate, or a rare derivative of a more complex molecule.

This guide addresses the current landscape of information regarding the potential molecular

structure and conformation of a compound with the formula C14H18O11. Given the absence of

a specific identified compound, this paper will focus on the theoretical possibilities and the

experimental and computational methodologies that would be essential for its characterization

were it to be isolated or synthesized.

Theoretical Structural Possibilities
The molecular formula C14H18O11 indicates a high degree of oxygenation and a relatively low

hydrogen-to-carbon ratio, suggesting the presence of multiple rings, double bonds, and a

variety of oxygen-containing functional groups. Potential structural motifs could include:

Polysaccharide Derivatives: The high oxygen content is characteristic of carbohydrates. The

formula could correspond to a disaccharide or a heavily modified monosaccharide.
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Polyketides: These natural products are known for their diverse and often complex

oxygenated structures.

Terpenoid Derivatives: Highly oxidized terpenoids could potentially match this molecular

formula.

Aromatic Compounds: The presence of a benzene ring with multiple hydroxyl, ether, or

carboxylic acid functional groups is another possibility.

Methodologies for Structural Elucidation and
Conformational Analysis
Should a compound with the molecular formula C14H18O11 be isolated or synthesized, a

combination of spectroscopic and computational techniques would be required for its complete

characterization.

Spectroscopic Techniques
A summary of key spectroscopic data that would be essential for structure determination is

presented in Table 1.
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Spectroscopic Technique Information Yielded

High-Resolution Mass Spectrometry (HRMS)

Precise molecular weight determination to

confirm the elemental composition of

C14H18O11. Fragmentation patterns can

provide clues about the connectivity of atoms.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Provides detailed information about the carbon-

hydrogen framework, including the chemical

environment of each proton and carbon atom,

their connectivity, and stereochemical

relationships.

2D NMR (COSY, HSQC, HMBC)

Establishes correlations between protons and

carbons, allowing for the assembly of molecular

fragments and the determination of the

complete covalent structure.

Infrared (IR) Spectroscopy

Identifies the presence of specific functional

groups, such as hydroxyl (-OH), carbonyl

(C=O), and ether (C-O-C) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Can indicate the presence of conjugated

systems, such as aromatic rings or polyenes.

X-ray Crystallography

If a suitable crystal can be obtained, this

technique provides the definitive three-

dimensional structure of the molecule, including

bond lengths, bond angles, and absolute

stereochemistry.

Experimental Protocols
A generalized workflow for the structural elucidation of a novel compound is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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